Cas no 19139-31-2 (Di-N-hexyl Fumarate)

• Product Name: Di-N-hexyl Fumarate
• CAS No: 19139-31-2
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• MDL: MFCD00043676
• CID: 136326
• Update Time: 2025-04-19

Di-N-hexyl Fumarate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, 1,4-dihexyl ester
• DIHEXYL FUMARATE ---CLEAR OIL---
• DI-N-HEXYL FUMARATE
• DIHEXYL FUMARATE
• Dihexylfumarat
• dihexyltrans-butenedioate
• Fumaric acid,dihexyl ester
• Fumarsaeure-dihexylester
• Hexyl fumarate
• TIMTEC-BB SBB007699
• fumaric acid, dihexyl ester
• hexylfumarate
• fumaricacid,dihexylester
• Dihexyl trans-butenedioate
• Di-N-hexyl Fumarate

• MDL： MFCD00043676
• Inchi： 1S/C16H28O4/c1-3-5-7-9-13-19-15(17)11-12-16(18)20-14-10-8-6-4-2/h11-12H,3-10,13-14H2,1-2H3/b12-11-
• InChI Key： QMCVOSQFZZCSLN-QXMHVHEDSA-N
• SMILES： CCCCCCOC(/C=C\C(OCCCCCC)=O)=O

Computed Properties

• Exact Mass: 284.19900
• Monoisotopic Mass: 284.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.0052 (rough estimate)
• Boiling Point: 196℃
• Flash Point: 167.4°C
• Refractive Index: 1.4350 (estimate)
• PSA: 52.60000
• LogP: 3.78960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters